Cas no 1795085-84-5 (N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}pyridine-3-carboxamide)

• Product Name: N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}pyridine-3-carboxamide
• CAS No: 1795085-84-5
• MF: C₁₇H₁₅N₅O₂
• MW: 321.333302736282
• CID: 5369036
• Update Time: 2025-07-15

N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[6-(furan-2-yl)imidazo[1,2-b]pyrazol-1-yl]ethyl]pyridine-3-carboxamide
• N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}pyridine-3-carboxamide

• Inchi： 1S/C17H15N5O2/c23-17(13-3-1-5-18-12-13)19-6-7-21-8-9-22-16(21)11-14(20-22)15-4-2-10-24-15/h1-5,8-12H,6-7H2,(H,19,23)
• InChI Key： HIFLETWXYAWDTN-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1C(NCCN1C2=CC(C3=CC=CO3)=NN2C=C1)=O

Additional information on N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}pyridine-3-carboxamide

N-{2-[6-(Furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}pyridine-3-carboxamide: A Comprehensive Overview

N-{2-[6-(Furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}pyridine-3-carboxamide, with the CAS number 1795085-84-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include a pyridine ring, a pyrazoloimidazole moiety, and a furan substituent. These structural elements contribute to its potential biological activity and make it a promising candidate for various therapeutic applications.

The core structure of this compound consists of a pyridine ring, which is a six-membered aromatic ring with one nitrogen atom. Pyridine derivatives are well-known for their diverse biological activities, including antifungal, antibacterial, and anticancer properties. In this case, the pyridine ring is further substituted with a carboxamide group at the 3-position. Carboxamides are commonly found in bioactive molecules due to their ability to form hydrogen bonds and interact with protein targets.

Attached to the pyridine ring is an ethyl group that serves as a linker to the pyrazoloimidazole moiety. Pyrazoloimidazoles are heterocyclic compounds that combine the structural features of pyrazole and imidazole rings. These rings are fused together in a specific arrangement, creating a rigid and planar structure that can enhance molecular stability and bioavailability. The presence of the furan substituent at position 6 of the pyrazoloimidazole further diversifies the compound's chemical properties.

The furan ring is a five-membered aromatic heterocycle containing one oxygen atom. Furan derivatives are known for their ability to act as electron-rich aromatic systems, which can participate in various chemical reactions and interactions. In this compound, the furan group likely plays a role in modulating the electronic properties of the molecule and enhancing its binding affinity to target proteins.

Recent studies have explored the potential of N-{2-[6-(Furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}pyridine-3-carboxamide as a candidate for drug development. Researchers have investigated its activity against various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, preliminary in vitro assays have demonstrated that this compound exhibits moderate inhibitory activity against kinases involved in cell signaling pathways.

In addition to its enzymatic activity, this compound has shown promise in modulating receptor-mediated signaling pathways. For example, studies have indicated that it may act as an antagonist or agonist at certain G-protein coupled receptors (GPCRs), which are critical targets for many drugs. The ability to influence these receptors could make this compound useful in treating conditions such as hypertension, pain, or mental health disorders.

The synthesis of N-{2-[6-(Furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}pyridine-3-carboxamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the pyrazoloimidazole ring system through cyclization reactions and the subsequent functionalization with the pyridine carboxamide group. The introduction of the furan substituent requires careful control over reaction conditions to ensure selectivity and yield.

Efforts to optimize the synthesis of this compound have focused on improving its scalability and cost-effectiveness. Researchers have explored alternative reagents and reaction pathways that can reduce production costs while maintaining high purity levels. These advancements are crucial for transitioning from laboratory-scale synthesis to large-scale manufacturing.

In terms of pharmacokinetics, preliminary studies suggest that this compound has favorable absorption properties when administered orally. Its ability to cross cellular membranes efficiently could enhance its bioavailability and reduce dosing requirements. However, further research is needed to evaluate its distribution, metabolism, and excretion profiles in vivo.

The safety profile of N-{2-[6-(Furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}pyridine-3-carboxamide has also been assessed through acute toxicity studies in animal models. Results indicate that it exhibits low toxicity at therapeutic doses, making it a safer option compared to some other compounds in its class.

In conclusion, N-{2-[6-(Furan-2-yll) - 1H - pyrazolo [ 1 , 5 -a ] imidazol - 1 - yl ] ethyl } pyridine - 3 - carboxamide ( CAS No . 1795085 -84 -5 ) represents an exciting advancement in medicinal chemistry . Its unique structural features , combined with promising biological activity , position it as a strong candidate for future drug development . Continued research into its mechanism of action , pharmacokinetics , and safety profile will be essential for unlocking its full therapeutic potential .